Chk2
  • Prexasertib
    Prexasertib
    • Cat. No.:
    • B560075
    • CAS No.:
    • 1234015-52-1
    • Molecular Formula:
    • C18H19N7O2
    • Molecular Weight:
    • 365.4 g/mol
    Description
    Prexasertib has been used in trials studying the treatment and basic science of mCRPC, Leukemia, Neoplasm, breast cancer, and Ovarian Cancer, among others.
    Prexasertib is an inhibitor of checkpoint kinase 1 (...
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  • CCT241533
    CCT241533
    • Cat. No.:
    • B560082
    • CAS No.:
    • 1262849-73-9
    • Molecular Formula:
    • C23H27FN4O4
    • Molecular Weight:
    • 442.5 g/mol
    Description
    CCT241533(cas 1262849-73-9) is a potent and selective inhibitor of CHK2 that potentiates the cytotoxicity of PARP inhibitors.
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  • AZD-7762 hydrochloride
    AZD-7762 hydrochloride
    • Cat. No.:
    • B605778
    • CAS No.:
    • 1246094-78-9
    • Molecular Formula:
    • C17H20ClFN4O2S
    • Molecular Weight:
    • 398.9 g/mol
    Description
    AZD7762 HCl is a checkpoint kinase inhibitor, driving checkpoint abrogation and potentiating DNA-targeted therapies.
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  • CCT241533 hydrochloride
    CCT241533 hydrochloride
    • Cat. No.:
    • B606546
    • CAS No.:
    • 1431697-96-9
    • Molecular Formula:
    • C23H28ClFN4O4
    • Molecular Weight:
    • 478.9 g/mol
    Description
    CCT241533 is a selective inhibitor of checkpoint kinase 2 (Chk2;  IC50 = 3 nM). In human cancer cell lines, CCT241533 blocks Chk2 activity and potentiates the cytotoxicity of the PARP inhibitors, rucaparib,...
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  • GNE-900
    GNE-900
    • Cat. No.:
    • B612158
    • CAS No.:
    • Molecular Formula:
    • C23H21N5
    • Molecular Weight:
    • 367.4 g/mol
    Description
    GNE-900 is an ATP-competitive, selective, and orally bioavailable ChK1 inhibitor. In combination with chemotherapeutic agents, GNE-900 sustains ATR/ATM signaling, enhances DNA damage, and induces apoptotic cell ...
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  • Chk2-IN-1
    Chk2-IN-1
    • Cat. No.:
    • B1140430
    • CAS No.:
    • 693222-51-4
    • Molecular Formula:
    • C₁₅H₁₃N₅O₂
    • Molecular Weight:
    • 295.3
    Description
    Chk2-IN-1, also known as Chk2-IN-1, is a useful research compound. Its molecular formula is C₁₅H₁₃N₅O₂ and its molecular weight is 295.3. The purity is usually 95%.
    BenchChem offers high-quality Chk2-IN-1 s...
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  • AZD-7762
    AZD-7762
    • Cat. No.:
    • B1666238
    • CAS No.:
    • 860352-01-8
    • Molecular Formula:
    • C17H19FN4O2S
    • Molecular Weight:
    • 362.4 g/mol
    Description
    AZD7762 is a member of the class of thiophenes that is thiophene substituted by N-[(3S)-piperidin-3-yl]aminocarbonyl, carbamoylamino, and 3-fluorophenyl groups at positions 2, 3 and 5, respectively. It is a pote...
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  • Prexasertib dimesylate
    Prexasertib dimesylate
    • Cat. No.:
    • B2400460
    • CAS No.:
    • Molecular Formula:
    • C20H27N7O8S2
    • Molecular Weight:
    • 557.6 g/mol
    Description
    Prexasertib dimesylate is a useful research compound. Its molecular formula is C20H27N7O8S2 and its molecular weight is 557.6 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Prexasertib dime...
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  • PV1162
    PV1162
    • Cat. No.:
    • B15583560
    • CAS No.:
    • Molecular Formula:
    • C21H24N6O2
    • Molecular Weight:
    • 392.5 g/mol
    Description
    PV1162 is a useful research compound. Its molecular formula is C21H24N6O2 and its molecular weight is 392.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality PV1162 suitable for many research ...
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  • ANI-7
    ANI-7
    • Cat. No.:
    • B15607371
    • CAS No.:
    • Molecular Formula:
    • C13H8Cl2N2
    • Molecular Weight:
    • 263.12 g/mol
    Description
    ANI-7 is a useful research compound. Its molecular formula is C13H8Cl2N2 and its molecular weight is 263.12 g/mol. The purity is usually 95%.
    BenchChem offers high-quality ANI-7 suitable for many research a...
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